3-((2-Chloro-6-fluorobenzyl)thio)-6-(p-tolyl)pyridazine
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Description
3-((2-Chloro-6-fluorobenzyl)thio)-6-(p-tolyl)pyridazine is a useful research compound. Its molecular formula is C18H14ClFN2S and its molecular weight is 344.83. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Binding Properties
- Synthesis and Central Nervous System Activities : The synthesis of 3-((2-Chloro-6-fluorobenzyl)thio)-6-(p-tolyl)pyridazine analogs has been reported, with a focus on their ability to bind to central nervous system receptors. For instance, 6-chloro-3-methoxy-2-(p-tolyl)imidazo[1,2-b]pyridazine demonstrated significant binding affinity in rat brain plasma membranes (Barlin, Davies, & Ngu, 1988).
Medicinal Chemistry
- Anti-Cancer Properties : Compounds similar to this compound have been studied for their anti-cancer properties. For example, novel fluoro substituted benzo[b]pyran derivatives have shown promising results against lung, breast, and CNS cancer cell lines (Hammam et al., 2005).
- Interaction with Benzodiazepine Receptors : Research on 3-acylaminomethyl derivatives of 6-(chloro, fluoro, methoxy, methylthio, phenoxy, and phenylthio)-2-(phenyl)imidazo[1,2-b]pyridazines has highlighted their binding to central and peripheral benzodiazepine receptors, indicating potential medicinal applications (Barlin, Davies, Harrison, Ireland, & Willis, 1996).
Radioligand Binding Assays
- Binding Affinity for Adenosine Receptors : Derivatives of 1,2,3-triazolo[4,5-d]pyridazines, similar in structure to this compound, have been evaluated for their binding affinity to adenosine A1 and A2A receptors, showing high selectivity for the A1 receptor subtype (Biagi et al., 1999).
Chemical Structure and Analysis
- Crystal Structure Characterization and DFT Calculations : Studies involving the synthesis, crystal structure characterization, and theoretical calculations of triazolo[4,3-b]pyridazine derivatives, similar to this compound, have provided insights into their chemical properties and potential applications (Sallam et al., 2021).
Properties
IUPAC Name |
3-[(2-chloro-6-fluorophenyl)methylsulfanyl]-6-(4-methylphenyl)pyridazine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H14ClFN2S/c1-12-5-7-13(8-6-12)17-9-10-18(22-21-17)23-11-14-15(19)3-2-4-16(14)20/h2-10H,11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XEQOERVCDDJXOR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2=NN=C(C=C2)SCC3=C(C=CC=C3Cl)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H14ClFN2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
344.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.